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Physical Property Data

The following table summarizes the key physical properties of 2-Bornanone oxime that are relevant for its

handling and storage [1] [2] [3].

Property Value Source / Notes

Melting Point 115-119 °C (388 K) [1] [2] [3]

Boiling Point ~242.98 °C (613.10 K) Calculated value [2]

Vapor Pressure 0.011 mmHg at 25°C Indicates low volatility at room temperature [3]

Density 1.141 g/cm³ [3]

log P 2.66 (LogP) Suggests moderate lipophilicity [3]

Enthalpy of Fusion (ΔfusH) 1.20 kJ/mol Measured at melting point [1] [2]

Handling and Storage Guidelines

In the absence of compound-specific stability studies, the following recommendations are based on its

physical properties and general principles for handling laboratory chemicals.
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Recommended Storage Conditions: Store in a cool, dry, and well-ventilated place. A temperature

range of 2-8°C (refrigerated) is often suitable for long-term storage of stable solids to prevent any
potential slow degradation. Keep the container tightly closed and protected from light to avoid

photodegradation [4].
Handling Precautions: During experiments, use standard personal protective equipment (PPE)

including gloves and safety glasses. Avoid creating dust and avoid contact with skin and eyes.
Stability Considerations: The well-defined melting point and low vapor pressure suggest the

compound is stable as a solid at room temperature. However, the absence of specific data on
susceptibility to moisture, oxidation, or hydrolysis means a cautious approach is warranted.

Experimental Workflow for Stability Assessment

To conclusively determine the shelf-life and optimal storage conditions for your specific use case, you can

establish an in-house stability testing program. The diagram below outlines a general workflow for this

process.
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Analysis Methods

Start: Define Stability Study
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Analyze Key Attributes

Evaluate Data Against Acceptance CriteriaPhysical Inspection
(Appearance, Melting Point)

Purity Assay
(e.g., HPLC, GC)

Chemical Identity
(e.g., FTIR, NMR)

Establish Shelf-life and Storage Conditions

Click to download full resolution via product page

Stability Study Workflow Breakdown:

Define Storage Conditions: Based on ICH guidelines, typical conditions include [4]:
Long-term: 25°C ± 2°C / 60% RH ± 5% RH. Simulates real-world storage.

Intermediate: 30°C ± 2°C / 65% RH ± 5% RH. Used as a bridge if long-term results are
borderline.

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH. Stresses the product to rapidly predict
degradation.
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Package and Store: Place the material in its intended packaging (e.g., a glass vial) within controlled

environmental chambers.
Withdraw and Analyze: Remove samples at scheduled intervals and test for critical quality

attributes. Key techniques include:
Purity Assay: Techniques like HPLC or GC are used to monitor the concentration of the main

component and the formation of degradation products over time [4].
Physical Inspection: Check for changes in physical state, color, or form [4].

Chemical Identity: Confirm that the fundamental chemical structure remains unchanged using
spectroscopic methods [4].

Frequently Asked Questions

What is the most stable solid form of 2-Bornanone oxime? The search results do not specify different

polymorphic forms. The reported melting point of 115-119°C refers to the commonly available crystalline

form. Further investigation would be needed to discover and characterize other potential polymorphs.

Are there any known incompatibilities for this compound? There is no specific data on chemical

incompatibilities for 2-Bornanone oxime. As a general rule, oximes can be susceptible to strong acids and

strong oxidizing agents. It is prudent to avoid contact with such substances.

Where can I find spectroscopic data (e.g., UV, IR, NMR) for this compound? While not included in the

current search results, the NIST WebBook [1] and PubChem [5] are excellent starting points for finding

spectroscopic data for organic compounds.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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